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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzoyl chloride

Cat. No.: B1390120

Disclaimer: Comprehensive safety data, including a full Safety Data Sheet (SDS), for 2-Amino-
6-chlorobenzoyl chloride (CAS: 227328-16-7) is not readily available in the public domain
based on the conducted searches. The following information has been compiled from limited
sources for the target compound and supplemented with data from the SDS of the closely
related compound, 2-Chlorobenzoyl chloride (CAS: 609-65-4). This guide should be used for
informational purposes only, and a comprehensive risk assessment should be conducted by
qualified professionals before handling this chemical. All safety precautions should be based on
a formally sourced SDS for 2-Amino-6-chlorobenzoyl chloride if one can be obtained.

Chemical Identification

Identifier Value Source

2-Amino-6-chlorobenzoyl

Chemical Name ] Chemsrc[1]
chloride

CAS Number 227328-16-7 Chemsrcl[1]

Molecular Formula C7H5CI2NO Chemsrc[1]

Molecular Weight 190.027 g/mol Chemsrcl[1]
Benzoyl chloride, 2-amino-6-

Synonyms Chemsrc[1]
chloro-

Hazard Identification and Classification
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No specific GHS classification was found for 2-Amino-6-chlorobenzoyl chloride. The
following data is for the surrogate, 2-Chlorobenzoyl chloride, and should be treated as

indicative.
Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1B burns and eye damage.[2][3]
[4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[2]
_ H290: May be corrosive to
Corrosive to Metals 1

metals.

Signal Word: Danger|[3]
Hazard Pictograms:
e Corrosion

First-Aid Measures

The following first-aid measures are based on data for 2-Chlorobenzoyl chloride and are
provided as general guidance.
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Exposure Route

First-Aid Measures

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Call a physician

immediately.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call an

ophthalmologist.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.[2]

Handling and Storage

Aspect

Recommendations

Handling

Wear protective gloves/protective clothing/eye
protection/face protection. Wash skin thoroughly
after handling. Do not eat, drink or smoke when

using this product.[2][5]

Storage

Store locked up. Keep container tightly closed in
a dry and well-ventilated place.[2][5] Keep away

from heat, sparks, and open flames.[5]

Physical and Chemical Properties

Limited data is available for 2-Amino-6-chlorobenzoyl chloride. The following table includes

available data for the target compound and surrogate.
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Property Value Compound
) 2-Amino-6-chlorobenzoyl
Molecular Weight 190.027 g/mol _
chloride[1]
2-Amino-6-chlorobenzoyl
PSA 43.09000 _
chloride[1]
2-Amino-6-chlorobenzoyl
LogP 2.88240 .
chloride[1]
Melting Point -4 --3°C 2-Chlorobenzoyl chloride[6]
Boiling Point 238 °C 2-Chlorobenzoyl chloride[6]
Flash Point 124 °C 2-Chlorobenzoyl chloride[6]
Density 1.382 g/mL at 25 °C 2-Chlorobenzoyl chloride[7]

Toxicological Information

No specific toxicological data was found for 2-Amino-6-chlorobenzoyl chloride. The following
is for 2-Chlorobenzoyl chloride.

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[2] Material is extremely destructive to tissues of the mucous
membranes and upper respiratory tract, eyes, and skin.[8]

Experimental Protocols

No experimental protocols for the determination of safety data for 2-Amino-6-chlorobenzoyl
chloride were found in the search results.

Visualizations

The following diagram illustrates a logical workflow for the safe handling of a corrosive
chemical like 2-Amino-6-chlorobenzoyl chloride, based on general laboratory safety
principles.
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Safe Handling Workflow for Corrosive Chemicals
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Caption: Logical workflow for the safe handling of corrosive chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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